Cas no 143322-58-1 (Eletriptan)

• Product Name: Eletriptan
• CAS No: 143322-58-1
• MF: C₂₂H₂₆N₂O₂S
• MW: 382.519044399261
• MDL: MFCD00943792
• CID: 64769
• PubChem ID: 77993
• Update Time: 2025-06-07

Eletriptan Chemical and Physical Properties

Names and Identifiers

• Eletriptan
• 3-[(1-Methylpyrrolidin-2-yl)methyl]-5-(2-phenylsulfonylethyl)-1H-indole
• 1H-Indole, 3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[2-(phenylsulfonyl)ethyl]-
• Eletriptan Also see: R143400
• Eletriptan Free Base
• Eletriptan Also see: R143400
• 5-[2-(benzenesulfonyl)ethyl]-3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-1H-indole
• 3-{[1-methylpyrrolidin-2(R)-yl]methyl}-5-(2-phenylsulphonylethyl)-1H-indole
• 3-(((R)-1-Methyl-2-pyrrolidinyl)methyl)-5-(2-(phenylsulfonyl)ethyl)indole
• SCHEMBL26719
• GTPL40
• Relpax
• 143322-58-1
• 3-{[(2R)-1-methylpyrrolidin-2-yl]methyl}-5-[2-(phenylsulfonyl)ethyl]-1H-indole
• 3-(N-methyl-2(R)-pyrrolidinylmethyl)-5-(2-phenylsulphonylethyl)-1H-indole
• AM84392
• ELETRIPTAN [WHO-DD]
• 3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-5-(2-phenylsulfonylethyl)-1H-indole
• Tox21_112737_1
• CAS-143322-58-1
• NS00002572
• J-510369
• NCGC00181130-04
• Q415032
• 1H-Indole, 3-(((2R)-1-methyl-2-pyrrolidinyl)methyl)-5-(2-(phenylsulfonyl)ethyl)ethyl)-
• UK-116044-04 [As Hydrobromide)
• AKOS015851019
• N02CC06
• Tox21_112737
• UNII-22QOO9B8KI
• (R)-3-((1-methyl-2-pyrrolidinyl)methyl)-5-(2-(phenylsulfonyl)ethyl)-1H-indole
• UK-116,044-04 FREE BASE
• CS-0006741
• UK-116044-04 FREE BASE
• HY-A0039
• (R)-5-(2-Phenylsulfonylethyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole
• 5-[2-(benzenesulfonyl)ethyl]-3-{[(2R)-1-methylpyrrolidin-2-yl]methyl}-1H-indole
• BDBM50103594
• eletriptanum
• UK-116044
• UK-116,044-04 [as hydrobromide]
• AC-3397
• NCGC00181130-02
• EN300-25323635
• PWVXXGRKLHYWKM-LJQANCHMSA-N
• CHEMBL1510
• UK-116044-04
• NCGC00181130-01
• UK-116,044
• UK 116044
• (R)-3-((1-methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)ethyl)-1H-indole
• DTXCID7026861
• (R)-5-(2-benzenesulphonylethyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole
• UK-116,044-04 [AS HYDROBROMIDE)
• 3-(((2R)-1-methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)ethyl)-1H-indole
• D07887
• DB00216
• AKOS005145842
• 22QOO9B8KI
• DTXSID9046861
• Eletriptan [INN:BAN]
• ELETRIPTAN [MI]
• Eletriptan (INN)
• CHEBI:50922
• ELETRIPTAN [VANDF]
• ELETRIPTAN [INN]
• 3-[[(2R)-1-Methyl-2-pyrrolidinyl]methyl]-5-[2-(phenylsulfonyl)ethyl]-1H-indole; 1H-Indole, 3-[(1-methyl-2-pyrrolidinyl)methyl]-5-[2-(phenylsulfonyl)ethyl]-, (R)-; (R)-5-[2-(Benzenesulfonyl)ethyl]-3-[(N-methylpyrrolidin-2-yl)methyl]-1H-indole; Eletriptan; UK 116044
• BRD-K30652337-004-01-3
• NCGC00181130-06
• BRD-K30652337-001-01-9
• BRD-K30652337-004-02-1

• MDL： MFCD00943792
• Inchi： 1S/C22H26N2O2S/c1-24-12-5-6-19(24)15-18-16-23-22-10-9-17(14-21(18)22)11-13-27(25,26)20-7-3-2-4-8-20/h2-4,7-10,14,16,19,23H,5-6,11-13,15H2,1H3/t19-/m1/s1
• InChI Key： PWVXXGRKLHYWKM-LJQANCHMSA-N
• SMILES： S(C1C=CC=CC=1)(CCC1C=CC2=C(C=1)C(=CN2)C[C@H]1CCCN1C)(=O)=O

Computed Properties

• Exact Mass: 382.17100
• Monoisotopic Mass: 382.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 4.1

Experimental Properties

• Color/Form: Yellow foam
• Density: 1.2±0.1 g/cm3
• Melting Point: >45°C (dec.)
• Boiling Point: 613.4±55.0 °C at 760 mmHg
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 61.55000
• LogP: 4.83970
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Eletriptan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Eletriptan

Eletriptan (CAS No. 143322-58-1): A Comprehensive Overview

Eletriptan (CAS No. 143322-58-1) is a selective serotonin 5-HT_1B/1D receptor agonist used primarily in the treatment of migraine headaches. This compound, also known by its brand name Relpax, has gained significant attention in the pharmaceutical industry due to its efficacy and safety profile. This article provides a detailed overview of Eletriptan, including its chemical structure, mechanism of action, clinical applications, and recent research advancements.

Chemical Structure and Properties

Eletriptan is a white to off-white crystalline powder with the molecular formula C₁₇H₂₁N₃O₂S and a molecular weight of 327.43 g/mol. It is soluble in methanol and ethanol but has limited solubility in water. The compound's chemical structure includes a triptan core, which is characteristic of many serotonin receptor agonists used in migraine treatment. The specific arrangement of functional groups in Eletriptan contributes to its high selectivity for the 5-HT_1B/1D receptors.

Mechanism of Action

Eletriptan exerts its therapeutic effects by selectively activating serotonin 5-HT_1B/1D receptors located on intracranial blood vessels and sensory nerves. Activation of these receptors leads to vasoconstriction and inhibition of neuropeptide release, thereby reducing inflammation and pain associated with migraine attacks. The high selectivity of Eletriptan for these receptors minimizes off-target effects, contributing to its favorable safety profile.

Clinical Applications

Eletriptan is primarily used for the acute treatment of migraine with or without aura. It is available in oral tablet form and is typically administered at a dose of 40 mg for most patients. The drug's rapid onset of action, usually within 30 minutes, makes it an effective choice for managing migraine symptoms. Clinical trials have demonstrated that Eletriptan is effective in relieving headache pain, nausea, and photophobia associated with migraines.

Safety and Side Effects

The safety profile of Eletriptan is generally favorable, with common side effects including neck pain, dizziness, and paresthesia. However, like other triptans, it can cause coronary vasospasm and should be used with caution in patients with cardiovascular disease. Additionally, overuse of Eletriptan can lead to medication-overuse headaches (MOH), a condition characterized by chronic daily headaches.

Clinical Trials and Research Advancements

Eletriptan. A study published in the journal Cephalalgia (2021) investigated the role of 5-HT_1B/1D receptor activation in modulating trigeminal nociceptive pathways. The findings suggested that activation of these receptors not only reduces vascular dilation but also inhibits nociceptive signaling at the trigeminal ganglion level. Pain Medicine (2022) explored the use of combination therapy involving Eletriptan strong > and nonsteroidal anti-inflammatory drugs (NSAIDs) for enhanced migraine relief. The results indicated that this combination approach was more effective than either drug alone in reducing headache intensity and duration.

< strong >Future Directions strong > p > < p >The ongoing research on strong > Eletriptan strong > aims to optimize its therapeutic potential while minimizing side effects. One area of focus is the development of novel delivery systems to improve bioavailability and patient compliance. For example, a recent study published in the journal em >Pharmaceutical Research em > (2023) evaluated the efficacy of an oral film formulation of strong > Eletriptan strong > for rapid onset of action and better patient convenience. p > < p >In conclusion, strong > Eletriptan strong > (CAS No. 143322-58-1) remains a valuable therapeutic option for managing migraine headaches due to its high efficacy and favorable safety profile. Ongoing research continues to enhance our understanding of its mechanisms and explore new avenues for improving patient outcomes. p > article > < /response >